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Compound of Interest

Compound Name: Felbinac

Cat. No.: B1672330

The proper disposal of Felbinac, a non-steroidal anti-inflammatory drug (NSAID), is crucial for
maintaining laboratory safety and minimizing environmental impact. As a substance classified
as a toxic organic solid and hazardous to water, adherence to regulated disposal procedures is
mandatory for researchers, scientists, and drug development professionals.[1] Improper
disposal can lead to environmental contamination and may pose risks to human health.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn, including gloves, safety glasses with side-shields, and a lab coat.[1]
Handle Felbinac in a well-ventilated area to avoid inhalation of any dust or aerosols.[1][2] In
case of a spill, mechanically collect the material and place it in a suitable, labeled container for
disposal.[1][2]

Step-by-Step Disposal Protocol for Felbinac Waste

The following protocol outlines the necessary steps for the safe and compliant disposal of
Felbinac from a laboratory setting. This procedure is based on general guidelines for
hazardous pharmaceutical waste.

e Segregation: Do not mix Felbinac waste with general laboratory or non-hazardous waste. It
must be segregated as hazardous pharmaceutical waste.[3][4][5]
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» Containerization: Place all solid Felbinac waste, including contaminated materials (e.g.,
weighing boats, gloves, paper towels), into a designated, leak-proof, and clearly labeled
hazardous waste container.[3] For facilities that use a color-coded system, this would
typically be a black container for hazardous pharmaceutical waste.[3]

e Labeling: The waste container must be labeled in accordance with the Resource
Conservation and Recovery Act (RCRA) and any additional state or local regulations. The
label should clearly identify the contents as "Hazardous Waste," list "Felbinac,"” and include
the appropriate hazard characteristics (e.g., Toxic).

o Storage: Store the sealed hazardous waste container in a designated, secure, and well-
ventilated secondary containment area, away from incompatible materials. Follow all
institutional guidelines for hazardous waste accumulation.

» Professional Disposal: Arrange for the collection and disposal of the Felbinac waste through
a licensed hazardous waste management company.[3][6] These companies are equipped to
transport and dispose of hazardous pharmaceuticals in compliance with EPA and DOT
regulations, typically through high-temperature incineration.[6]

o Documentation: Maintain a detailed record of the disposed Felbinac, including the quantity
and date of disposal. This documentation is essential for regulatory compliance and waste
tracking.

Crucially, do not dispose of Felbinac down the drain or in the regular trash.[1][6][7] The EPA's
Subpart P regulations for healthcare facilities explicitly prohibit the sewering of hazardous
waste pharmaceuticals.[6]

Quantitative Data Summary

The following table summarizes key quantitative and classification data for Felbinac relevant to
its safe handling and disposal.
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Parameter Value | Classification Source
Oral LD50 (Rat) 164 mg/kg [1112]
UN Number UN2811 [1]

UN Proper Shipping Name

Toxic solid, organic, n.o.s.

(Felbinac) s

Germany Water Hazard Class

WGK 2 (Obviously hazardous

to water) s

Classification

Acute toxicity - Oral; Skin
corrosion/irritation; Serious eye o

damage/eye irritation;

Reproductive toxicity

Experimental Workflow for Felbinac Waste Disposal

The following diagram illustrates the logical workflow for the proper management and disposal

of Felbinac waste from a laboratory setting.
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Felbinac Waste Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of Felbinac: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672330#felbinac-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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